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Compound of Interest

Compound Name: beta-Ocimene

Cat. No.: B7771426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of beta-ocimene synthase

gene sequences, offering insights into their evolutionary relationships and structural

characteristics. Beta-ocimene, a monoterpene volatile, plays crucial roles in plant defense and

insect communication, making its synthesizing enzyme, beta-ocimene synthase, a molecule of

significant interest for applications in pest control and pharmacology.

Quantitative Data Summary
The following table summarizes key quantitative data for beta-ocimene synthase and related

monoterpene synthase proteins from representative species across different kingdoms.
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Species Kingdom
Protein
Name/Accessi
on

Protein Length
(Amino Acids)

Key
Conserved
Motifs

Arabidopsis

thaliana
Plantae

AtTPS03

(Q9S7H1)
569

RR(X)8W,

DDXXD,

NSE/DTE

Vitis vinifera Plantae
VvPNOCi1

(ADR73431.1)
585

RR(X)8W,

DDXXD,

NSE/DTE

Solanum

lycopersicum
Plantae

SlTPS05

(NP_001234220.

1)

584

RR(X)8W,

DDXXD,

NSE/DTE

Heliconius

melpomene
Animalia

HmelOS

(HMEL037106g1

)

487 DDXXD

Agrocybe

pediades
Fungi

ApLS

(UFV31936.1)
448

DDXXD,

NSE/DTE

Phylogenetic Relationships of Terpene Synthases
The evolutionary relationships between the selected terpene synthase proteins were inferred

using phylogenetic analysis. The resulting cladogram illustrates the clustering of these proteins

based on their amino acid sequence similarity.
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Sample Collection
(Plant, Insect, Fungus)

DNA/RNA Extraction

Quality Control
(Spectrophotometry, Gel Electrophoresis)

Gene Amplification (PCR)
or Transcriptome Sequencing (RNA-Seq)

Sanger or Next-Generation
Sequencing

Sequence Assembly & Annotation

Multiple Sequence Alignment

Phylogenetic Analysis Conserved Motif Identification

Comparative Analysis
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To cite this document: BenchChem. [A Comparative Guide to Beta-Ocimene Synthase Gene
Sequences Across Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7771426#cross-species-comparison-of-beta-
ocimene-synthase-gene-sequences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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